Cas no 79784-62-6 (4-pentanoylbenzoic acid)
4-pentanoylbenzoic acid structure
Product Name:4-pentanoylbenzoic acid
CAS No:79784-62-6
MF:C12H14O3
MW:206.237763881683
CID:1065627
PubChem ID:25015813
Update Time:2025-04-20
4-pentanoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-pentanoylbenzoic acid
- 4-Pentanoylbenzoic acid
- p-valerylbenzoic acid
- 79784-62-6
- GWNGCRPYKPVEBL-UHFFFAOYSA-N
- 4-Pentanoylbenzoicacid
- A864804
- 4-pentanoyl-benzoic acid
- SCHEMBL5456494
- 4-pentanoylbenzoic acid
-
- MDL： MFCD24489986
- Inchi： 1S/C12H14O3/c1-2-3-4-11(13)9-5-7-10(8-6-9)12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
- InChI Key： GWNGCRPYKPVEBL-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C(=O)O)=CC=1)CCCC
Computed Properties
- Exact Mass: 206.094
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.4A^2
4-pentanoylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098054-1g |
4-Pentanoylbenzoic acid |
79784-62-6 | 97% | 1g |
$829.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742868-1g |
4-Pentanoylbenzoic acid |
79784-62-6 | 98% | 1g |
￥3958.00 | 2024-07-28 | |
| Crysdot LLC | CD12030226-250mg |
4-Pentanoylbenzoic acid |
79784-62-6 | 97% | 250mg |
$208 | 2024-07-24 | |
| Crysdot LLC | CD12030226-1g |
4-Pentanoylbenzoic acid |
79784-62-6 | 97% | 1g |
$520 | 2024-07-24 | |
| Ambeed | A324032-1g |
4-Pentanoylbenzoic acid |
79784-62-6 | 97% | 1g |
$435.0 | 2025-04-16 |
4-pentanoylbenzoic acid Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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